Cas no 1797213-50-3 (4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide)

• Product Name: 4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
• CAS No: 1797213-50-3
• MF: C₂₂H₂₆FN₃O₄
• MW: 415.45794916153
• CID: 6258046
• PubChem ID: 71806877
• Update Time: 2025-05-22

4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
• 4-{[(3-FLUORO-4-METHOXYPHENYL)FORMAMIDO]METHYL}-N-(2-METHOXYPHENYL)PIPERIDINE-1-CARBOXAMIDE
• 1797213-50-3
• AKOS024559907
• 4-[[(3-fluoro-4-methoxybenzoyl)amino]methyl]-N-(2-methoxyphenyl)piperidine-1-carboxamide
• 4-((3-fluoro-4-methoxybenzamido)methyl)-N-(2-methoxyphenyl)piperidine-1-carboxamide
• F6436-2713

• Inchi： 1S/C22H26FN3O4/c1-29-19-8-7-16(13-17(19)23)21(27)24-14-15-9-11-26(12-10-15)22(28)25-18-5-3-4-6-20(18)30-2/h3-8,13,15H,9-12,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： XSLCESZPWSCHCH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC1CCN(C(NC2C=CC=CC=2OC)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 415.19073448g/mol
• Monoisotopic Mass: 415.19073448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.9Ų

Additional information on 4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide

Research Briefing on 4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS: 1797213-50-3)

Recent studies on the compound 4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS: 1797213-50-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest findings, focusing on its pharmacological properties, mechanism of action, and potential applications in disease treatment.

The compound, characterized by its unique piperidine-1-carboxamide scaffold, has been investigated for its binding affinity to specific biological targets. Recent in vitro studies demonstrate its selective inhibition of key enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Molecular docking simulations further reveal its high affinity for the active sites of these enzymes, corroborating experimental data.

Pharmacokinetic studies of 1797213-50-3 indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a promising candidate for central nervous system (CNS)-targeted therapies. Additionally, preliminary toxicity assessments show a favorable safety margin in animal models, supporting further preclinical development.

One of the most significant findings is the compound's potential application in oncology. Recent research has uncovered its ability to modulate tumor microenvironment signaling pathways, particularly those involving hypoxia-inducible factors (HIFs). This modulation leads to reduced angiogenesis and tumor growth in xenograft models, positioning 1797213-50-3 as a potential multi-targeted anticancer agent.

Structural-activity relationship (SAR) studies have identified critical functional groups responsible for the compound's bioactivity. The 3-fluoro-4-methoxyphenyl moiety appears essential for target engagement, while modifications to the piperidine ring influence metabolic stability. These insights are guiding the design of next-generation derivatives with improved potency and pharmacokinetic properties.

Ongoing research is exploring the compound's potential in neurodegenerative diseases, given its CNS penetration and anti-inflammatory properties. Early-stage studies in cellular models of Parkinson's disease show neuroprotective effects through modulation of microglial activation and reduction of oxidative stress markers.

In conclusion, 4-{(3-fluoro-4-methoxyphenyl)formamidomethyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide represents a versatile scaffold with multiple therapeutic applications. Its development status and future research directions will be crucial to monitor, as it may offer novel treatment options for challenging medical conditions across several therapeutic areas.